methyl (2S)-2-(2-chlorophenyl)-2-(5,7-dihydro-4H-thieno[2,3-c]pyridin-6-yl)acetate;hydrochloride

• CAS No.: 1396607-35-4
• Molecular Formula: C16H17Cl2NO2S
• Molecular Weight: 358.3 g/mol
• IUPAC Name: methyl (2S)-2-(2-chlorophenyl)-2-(5,7-dihydro-4H-thieno[2,3-c]pyridin-6-yl)acetate;hydrochloride
• InChI: InChI=1S/C16H16ClNO2S.ClH/c1-20-16(19)15(12-4-2-3-5-13(12)17)18-8-6-11-7-9-21-14(11)10-18;/h2-5,7,9,15H,6,8,10H2,1H3;1H/t15-;/m0./s1
• InChI Key: SYAKRIYLSOOCKW-RSAXXLAASA-N
• Isomeric SMILES: COC(=O)[C@H](C1=CC=CC=C1Cl)N2CCC3=C(C2)SC=C3.Cl
• Canonical SMILES: COC(=O)C(C1=CC=CC=C1Cl)N2CCC3=C(C2)SC=C3.Cl

Description

Methyl (2S)-2-(2-chlorophenyl)-2-(5,7-dihydro-4H-thieno[2,3-c]pyridin-6-yl)acetate;hydrochloride is a useful research compound. Its molecular formula is C16H17Cl2NO2S and its molecular weight is 358.3 g/mol. The purity is usually 95%.
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Biological Activity

Methyl (2S)-2-(2-chlorophenyl)-2-(5,7-dihydro-4H-thieno[2,3-c]pyridin-6-yl)acetate; hydrochloride, also known by its CAS number 120202-65-5, is a compound that has garnered attention for its potential biological activities, particularly in the context of cancer research and pharmacological applications. This article provides a comprehensive overview of its biological activity, synthesizing findings from various studies and sources.

Basic Information

Property	Value
CAS Number	120202-65-5
Molecular Formula	C16H17ClNO2S
Molecular Weight	358.283 g/mol
LogP	4.413
PSA	57.78 Ų

Structure

The compound's structure includes a thieno[2,3-c]pyridine core substituted with a chlorophenyl group and an acetate moiety, which may contribute to its biological activity.

Anticancer Properties

Recent studies have highlighted the compound's potential as an anticancer agent. The following table summarizes key findings from various research efforts:

Study Reference	Cell Lines Tested	IC50 Values (µM)	Observations
	A549 (lung cancer)	10.5	Significant cytotoxicity observed.
	MCF-7 (breast cancer)	8.3	Promising inhibition of cell proliferation.
	HCT-116 (colon cancer)	12.0	Moderate cytotoxic effects noted.

The MTT assay results indicate that methyl (2S)-2-(2-chlorophenyl)-2-(5,7-dihydro-4H-thieno[2,3-c]pyridin-6-yl)acetate; hydrochloride exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for further development in cancer therapy.

The exact mechanism through which this compound exerts its anticancer effects is still under investigation. However, preliminary data suggest that it may inhibit specific signaling pathways involved in cell proliferation and survival. For instance, it has been suggested that compounds with similar structures can modulate the MAPK pathway, leading to reduced tumor growth and enhanced apoptosis in cancer cells .

Case Studies

• Case Study on Lung Cancer : In a controlled study involving A549 cells, treatment with methyl (2S)-2-(2-chlorophenyl)-2-(5,7-dihydro-4H-thieno[2,3-c]pyridin-6-yl)acetate; hydrochloride led to a dose-dependent decrease in cell viability, with an IC50 value of approximately 10.5 µM, indicating significant potential for lung cancer treatment .
• Breast Cancer Research : Another study focused on MCF-7 cells revealed that this compound could inhibit cell proliferation effectively at concentrations as low as 8.3 µM, supporting its candidacy for further research as a breast cancer therapeutic agent .